Cas no 42715-48-0 (Naphtho[2,3-c]furan-1,3-dione, tetrabromo-)

Naphtho[2,3-c]furan-1,3-dione, tetrabromo- structure
42715-48-0 structure
Product Name:Naphtho[2,3-c]furan-1,3-dione, tetrabromo-
CAS No:42715-48-0
MF:C12H2Br4O3
MW:513.758480548859
CID:324253
PubChem ID:71363162
Update Time:2025-04-19

Naphtho[2,3-c]furan-1,3-dione, tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-c]furan-1,3-dione, tetrabromo-
    • 4,5,6,7-tetrabromobenzo[f][2]benzofuran-1,3-dione
    • 4,5,6,7-Tetrabromonaphtho[2,3-c]furan-1,3-dione
    • DTXSID80786739
    • 42715-48-0
    • Inchi: 1S/C12H2Br4O3/c13-5-2-3-1-4-7(12(18)19-11(4)17)9(15)6(3)10(16)8(5)14/h1-2H
    • InChI Key: PLRDNMNVEPMOGB-UHFFFAOYSA-N
    • SMILES: BrC1C2C(=O)OC(C=2C=C2C=C(C(=C(C2=1)Br)Br)Br)=O

Computed Properties

  • Exact Mass: 513.66965g/mol
  • Monoisotopic Mass: 509.67374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 43.4Ų
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